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Compound of Interest

Compound Name: Isocaproaldehyde

Cat. No.: B1672222

An In-depth Technical Guide to
Isocaproaldehyde (4-Methylpentanal)

CAS Number: 1119-16-0

This technical guide provides a comprehensive overview of isocaproaldehyde (4-
methylpentanal), a significant aldehyde in both biological systems and synthetic chemistry. This
document is intended for researchers, scientists, and professionals in drug development,

offering detailed information on its chemical identity, properties, synthesis, analysis, and
biological relevance.

Chemical Identity and Properties

Isocaproaldehyde, systematically named 4-methylpentanal, is a branched-chain aliphatic
aldehyde. It is also commonly referred to as isocaproaldehyde or isohexanal.[1][2][3]

Alternative Names and Identifiers
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Identifier Type Value

CAS Number 1119-16-0[1][3]

IUPAC Name 4-Methylpentanal[3]

Synonyms Isocaproaldehyde, 4-Methylvaleraldehyde,

Isohexanal, Pentanal, 4-methyl-[1][3]

Molecular Formula

CeH120[3]

Molecular Weight 100.16 g/mol [3]
InChl Key JGEGJYXHCFUMJF-UHFFFAOYSA-N
SMILES Cc(c)cce=0

Physicochemical Properties

A summary of the key physicochemical properties of 4-methylpentanal is provided below.

Property Value Reference
Colorless liquid with a pungent

Appearance [3]
odor

Boiling Point 121 °C

Density 0.803 g/cm?

Flash Point 21°C

» Slightly soluble in water;
Solubility

soluble in organic solvents

Vapor Pressure

16.9 mmHg at 25°C [4]

Biological Significance

Isocaproaldehyde is a naturally occurring molecule in mammals, primarily known as a

byproduct of steroidogenesis.
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Role in Steroidogenesis

The initial and rate-limiting step in the synthesis of all steroid hormones is the conversion of
cholesterol to pregnenolone. This process, which occurs in the mitochondria, is catalyzed by
the enzyme cholesterol side-chain cleavage enzyme (P450scc). The reaction involves the
oxidative cleavage of the cholesterol side chain, yielding pregnenolone and

isocaproaldehyde.

The overall transformation can be depicted as follows:
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Fig. 1: Cholesterol side-chain cleavage pathway.

Detoxification Pathway

The accumulation of aldehydes can be toxic to cells. Isocaproaldehyde, generated during
steroidogenesis, is detoxified through enzymatic reduction. The primary enzyme responsible for
this is aldose reductase, which catalyzes the NADPH-dependent reduction of
isocaproaldehyde to the corresponding alcohol, 4-methyl-1-pentanol.

Isocaproaldehyde 4-Methyl-1-pentanol

Aldose Reductase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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